Cas no 1864693-00-4 (5-(Azetidin-3-ylmethoxy)-2-methylpyridine)

• Product Name: 5-(Azetidin-3-ylmethoxy)-2-methylpyridine
• CAS No: 1864693-00-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD29966103
• CID: 4781626
• Update Time: 2025-06-12

5-(Azetidin-3-ylmethoxy)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-ylmethoxy)-2-methylpyridine
• 5-(Azetidin-3-ylmethoxy)-2-methylpyridine

• MDL： MFCD29966103
• Inchi： 1S/C10H14N2O/c1-8-2-3-10(6-12-8)13-7-9-4-11-5-9/h2-3,6,9,11H,4-5,7H2,1H3
• InChI Key： ZNBBIFSIIJOEFT-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C)=CC=1)CC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 0.8
• Topological Polar Surface Area: 34.2

Additional information on 5-(Azetidin-3-ylmethoxy)-2-methylpyridine

Recent Advances in the Study of 5-(Azetidin-3-ylmethoxy)-2-methylpyridine (CAS: 1864693-00-4)

In recent years, the compound 5-(Azetidin-3-ylmethoxy)-2-methylpyridine (CAS: 1864693-00-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and pyridine moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-(Azetidin-3-ylmethoxy)-2-methylpyridine. Recent publications highlight improved methodologies that enhance yield and purity, making the compound more accessible for preclinical studies. For instance, a 2023 study demonstrated a novel catalytic process that reduces byproduct formation, thereby streamlining production. These advancements are critical for scaling up synthesis and ensuring reproducibility in industrial settings.

Pharmacological investigations have revealed that 5-(Azetidin-3-ylmethoxy)-2-methylpyridine exhibits potent activity as a modulator of specific biological targets. Preliminary in vitro and in vivo studies suggest its efficacy in modulating neurotransmitter systems, particularly those involved in neurological disorders. Researchers have identified its interaction with G-protein-coupled receptors (GPCRs) as a potential mechanism, opening new avenues for treating conditions such as Parkinson's disease and schizophrenia.

Furthermore, recent clinical trials have explored the safety and tolerability of 5-(Azetidin-3-ylmethoxy)-2-methylpyridine in human subjects. Phase I trials reported favorable pharmacokinetic profiles, with minimal adverse effects observed at therapeutic doses. These findings underscore the compound's potential as a candidate for further development in Phase II trials, particularly for central nervous system (CNS) disorders.

In addition to its therapeutic applications, 5-(Azetidin-3-ylmethoxy)-2-methylpyridine has also been investigated for its role in chemical biology tools. Its structural features make it a versatile scaffold for designing probes to study enzyme mechanisms and protein interactions. Recent work has utilized this compound to develop fluorescent tags and affinity labels, enabling real-time monitoring of biological processes.

Despite these promising developments, challenges remain in the clinical translation of 5-(Azetidin-3-ylmethoxy)-2-methylpyridine. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, the latest research on 5-(Azetidin-3-ylmethoxy)-2-methylpyridine (CAS: 1864693-00-4) highlights its multifaceted applications in drug discovery and chemical biology. Continued exploration of its pharmacological properties and synthetic optimization will be crucial for advancing this compound into clinical use. The findings summarized in this brief provide a foundation for future studies and underscore the importance of this molecule in modern pharmaceutical research.